molecular formula C12H6ClF6NO B8435344 3-(Chloromethyl)-5-[3,5-bis(trifluoromethyl)phenyl]isoxazole

3-(Chloromethyl)-5-[3,5-bis(trifluoromethyl)phenyl]isoxazole

Cat. No.: B8435344
M. Wt: 329.62 g/mol
InChI Key: VQCASPCXFNUVKN-UHFFFAOYSA-N
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Description

3-(Chloromethyl)-5-[3,5-bis(trifluoromethyl)phenyl]isoxazole is a useful research compound. Its molecular formula is C12H6ClF6NO and its molecular weight is 329.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6ClF6NO

Molecular Weight

329.62 g/mol

IUPAC Name

5-[3,5-bis(trifluoromethyl)phenyl]-3-(chloromethyl)-1,2-oxazole

InChI

InChI=1S/C12H6ClF6NO/c13-5-9-4-10(21-20-9)6-1-7(11(14,15)16)3-8(2-6)12(17,18)19/h1-4H,5H2

InChI Key

VQCASPCXFNUVKN-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C2=CC(=NO2)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of {5-[3,5-bis(trifluoromethyl)phenyl]-3-isoxazolyl}methanol (Example 323B) (0.100 g, 0.32 mmol) in dry carbon tetrachloride (15 mL) was added PS-triphenylphosphine (0.292 g, 2.2 mmol/g, 0.64 mmol). The reaction was heated at 75° C. overnight. The resin was filtered and washed with carbon tetrachloride. Concentration in vacuo afforded the title compound, which was used for the next step without further purification.
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